Cas no 1021037-54-6 (N-(3-phenyl-1,8-naphthyridin-2-yl)benzamide)

• Product Name: N-(3-phenyl-1,8-naphthyridin-2-yl)benzamide
• CAS No: 1021037-54-6
• MF: C₂₁H₁₅N₃O
• MW: 325.363304376602
• CID: 5821323
• PubChem ID: 44117848
• Update Time: 2025-06-08

N-(3-phenyl-1,8-naphthyridin-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-phenyl-1,8-naphthyridin-2-yl)benzamide
• AKOS024498867
• SR-01000921095-1
• 1021037-54-6
• SR-01000921095
• F5114-0021

• Inchi： 1S/C21H15N3O/c25-21(16-10-5-2-6-11-16)24-20-18(15-8-3-1-4-9-15)14-17-12-7-13-22-19(17)23-20/h1-14H,(H,22,23,24,25)
• InChI Key： IQIAMTBGACTCEM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1C(=CC2=CC=CN=C2N=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 325.121512110g/mol
• Monoisotopic Mass: 325.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 54.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on N-(3-phenyl-1,8-naphthyridin-2-yl)benzamide

Professional Introduction to N-(3-phenyl-1,8-naphthyridin-2-yl)benzamide (CAS No. 1021037-54-6)

N-(3-phenyl-1,8-naphthyridin-2-yl)benzamide (CAS No. 1021037-54-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its intricate molecular structure, combines a benzamide moiety with a naphthyridine derivative, making it a promising candidate for various biochemical applications.

The molecular framework of N-(3-phenyl-1,8-naphthyridin-2-yl)benzamide incorporates a phenyl group and a naphthyridine core, which are well-known for their pharmacophoric properties. The naphthyridine scaffold, in particular, is recognized for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in drug design. The benzamide group further enhances the compound's potential by contributing to its solubility and metabolic stability.

In recent years, the pharmaceutical industry has seen a surge in the development of heterocyclic compounds due to their diverse biological activities. N-(3-phenyl-1,8-naphthyridin-2-yl)benzamide is no exception and has been extensively studied for its potential therapeutic effects. Research indicates that this compound exhibits inhibitory properties against several key enzymes involved in metabolic pathways, suggesting its utility in the treatment of metabolic disorders and inflammatory conditions.

The synthesis of N-(3-phenyl-1,8-naphthyridin-2-yl)benzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the naphthyridine core through cyclization reactions, followed by functionalization with the phenyl group and subsequent coupling with the benzamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity.

The pharmacological profile of N-(3-phenyl-1,8-naphthyridin-2-yl)benzamide has been explored in several preclinical studies. These studies have demonstrated its ability to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory responses. Additionally, the compound has shown promise in inhibiting kinases involved in cancer cell proliferation, highlighting its potential as an anticancer agent.

The structural features of N-(3-phenyl-1,8-naphthyridin-2-yl)benzamide also contribute to its favorable pharmacokinetic properties. The presence of both hydrophilic and hydrophobic regions enhances its solubility in both aqueous and lipid environments, facilitating absorption and distribution throughout the body. Furthermore, the compound's stability under various physiological conditions suggests a prolonged half-life, which could be advantageous for therapeutic applications.

In conclusion, N-(3-phenyl-1,8-naphthyridin-2-yl)benzamide (CAS No. 1021037-54-6) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and demonstrated biological activities make it a compelling candidate for further research and development. As our understanding of biochemical pathways continues to evolve, compounds like N-(3-phenyl-1,8-naphthyridin-2-yli) strong>^{>benzamide are poised to play a crucial role in the development of novel therapeutics.}